Cas no 78448-10-9 (7H-Dibenzo[c,g]carbazol-6-ol)

7H-Dibenzo[c,g]carbazol-6-ol structure
7H-Dibenzo[c,g]carbazol-6-ol structure
Product Name:7H-Dibenzo[c,g]carbazol-6-ol
CAS No:78448-10-9
MF:C20H13NO
MW:283.323324918747
CID:578779
PubChem ID:149616
Update Time:2025-04-19

7H-Dibenzo[c,g]carbazol-6-ol Chemical and Physical Properties

Names and Identifiers

    • 7H-Dibenzo[c,g]carbazol-6-ol
    • 7H-Dibenzo(c,g)carbazol-6-ol
    • 6-Hydroxy-7H-dibenzo(c,g)carbazol
    • 78448-10-9
    • DTXSID10229088
    • Inchi: 1S/C20H13NO/c22-17-11-13-6-2-4-8-15(13)19-18-14-7-3-1-5-12(14)9-10-16(18)21-20(17)19/h1-11,21-22H
    • InChI Key: YHSYTXPQGAUSSP-UHFFFAOYSA-N
    • SMILES: OC1=CC2C=CC=CC=2C2=C1NC1C=CC3C=CC=CC=3C2=1

Computed Properties

  • Exact Mass: 283.099714
  • Monoisotopic Mass: 283.099714
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 424
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36
  • XLogP3: 5.5

Experimental Properties

  • Density: 1.398
  • Boiling Point: 605.9°Cat760mmHg
  • Flash Point: 320.2°C
  • Refractive Index: 1.895

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